Cas no 1189982-99-7 (5-Carboxy-N-phenyl-2-1H-pyridone, Sodium Salt)

• Product Name: 5-Carboxy-N-phenyl-2-1H-pyridone, Sodium Salt
• CAS No: 1189982-99-7
• MF: C₁₂H₈NNaO₃
• MW: 237.186594009399
• CID: 1061764
• PubChem ID: 57369196
• Update Time: 2025-05-20

5-Carboxy-N-phenyl-2-1H-pyridone, Sodium Salt Chemical and Physical Properties

Names and Identifiers

• 5-Carboxy-N-phenyl-2-1H-pyridone, Sodium Salt
• sodium,6-oxo-1-phenylpyridine-3-carboxylate
• Sodium 6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxylate
• DTXSID80724515
• 1189982-99-7
• sodium;6-oxo-1-phenylpyridine-3-carboxylate

• Inchi： 1S/C12H9NO3.Na/c14-11-7-6-9(12(15)16)8-13(11)10-4-2-1-3-5-10;/h1-8H,(H,15,16);/q;+1/p-1
• InChI Key： BPLLHUZTWQNPIW-UHFFFAOYSA-M
• SMILES： [Na+].O=C1C=CC(C(=O)[O-])=CN1C1C=CC=CC=1

Computed Properties

• Exact Mass: 237.04000
• Monoisotopic Mass: 237.04018740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 370
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4Ų

Experimental Properties

• Melting Point: 170-185°C
• Solubility: DMSO (Slightly), Methanol (Slightly), Water (Slightly)
• PSA: 62.13000
• LogP: 0.20100

5-Carboxy-N-phenyl-2-1H-pyridone, Sodium Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-Carboxy-N-phenyl-2-1H-pyridone, Sodium Salt

5-Carboxy-N-phenyl-2-1H-pyridone Sodium Salt: A Comprehensive Overview

The compound 5-Carboxy-N-phenyl-2-1H-pyridone Sodium Salt (CAS No. 1189982-99-7) is a fascinating molecule with significant potential in various scientific and industrial applications. This sodium salt derivative of 5-carboxy-N-phenyl-2-1H-pyridone has garnered attention due to its unique chemical properties and versatile functional groups. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements associated with this compound.

5-Carboxy-N-phenyl-2-1H-pyridone is a heterocyclic compound belonging to the pyridone family. The presence of a carboxyl group at the 5-position and a phenyl substituent at the N-position endows this molecule with distinct reactivity and stability. The sodium salt form of this compound enhances its solubility in polar solvents, making it more amenable for various chemical reactions and biological assays. Recent studies have highlighted its role as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), which are pivotal in gas storage and catalysis.

The synthesis of 5-Carboxy-N-phenyl-2-1H-pyridone Sodium Salt typically involves multi-step organic reactions, including nucleophilic substitution, condensation, and oxidation processes. Researchers have optimized these protocols to achieve high yields and purity levels. For instance, a study published in 2023 demonstrated a novel one-pot synthesis route utilizing microwave-assisted heating, which significantly reduced reaction time while maintaining product quality. Such advancements underscore the growing interest in scalable and efficient synthetic methodologies for this compound.

In terms of applications, 5-Carboxy-N-phenyl-2-1H-pyridone Sodium Salt has found utility in pharmaceutical research, particularly as a building block for bioactive molecules. Its ability to form stable metal complexes has led to its exploration as a potential anti-cancer agent. A recent investigation revealed that certain derivatives exhibit selective cytotoxicity against cancer cells, suggesting promising avenues for drug development. Additionally, this compound has been employed in the development of sensors for heavy metal ions, leveraging its coordination chemistry properties.

The structural versatility of 5-Carboxy-N-phenyl-2-1H-pyridone Sodium Salt also extends to its use in polymer chemistry. By incorporating this moiety into polymeric backbones, scientists have created materials with enhanced mechanical properties and thermal stability. For example, a 2023 study reported the synthesis of a novel polymer-based on this compound that exhibits superior resistance to UV degradation, making it suitable for outdoor applications such as coatings and adhesives.

From an environmental standpoint, 5-Carboxy-N-phenyl-2-1H-pyridone Sodium Salt has shown potential in water treatment technologies. Its ability to chelate metal ions makes it an effective adsorbent for removing heavy metals from contaminated water sources. Researchers have explored its integration into eco-friendly filtration systems, contributing to sustainable water management solutions.

In conclusion, 5-Carboxy-N-phenyl-2-1H-pyridone Sodium Salt (CAS No. 1189982-99-) is a multifaceted compound with diverse applications across various fields. Its unique chemical properties, coupled with ongoing advancements in synthesis and application development, position it as a valuable tool in modern chemistry and materials science. As research continues to uncover new possibilities for this compound, its impact on both academic and industrial sectors is expected to grow significantly.